Cas no 19481-05-1 (4-hydroxy-4-(propan-2-yl)cyclohexane-1-carboxylic acid)
4-hydroxy-4-(propan-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylic acid, 4-hydroxy-4-(1-methylethyl)-
- 4-hydroxy-4-(propan-2-yl)cyclohexane-1-carboxylic acid
-
- MDL: MFCD24514260
- Inchi: 1S/C10H18O3/c1-7(2)10(13)5-3-8(4-6-10)9(11)12/h7-8,13H,3-6H2,1-2H3,(H,11,12)
- InChI Key: BAGSFDOYJCQYLI-UHFFFAOYSA-N
- SMILES: C1(C(O)=O)CCC(O)(C(C)C)CC1
4-hydroxy-4-(propan-2-yl)cyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-313310-1.0g |
4-hydroxy-4-(propan-2-yl)cyclohexane-1-carboxylic acid |
19481-05-1 | 1.0g |
$1133.0 | 2023-02-26 | ||
| Enamine | EN300-313310-2.5g |
4-hydroxy-4-(propan-2-yl)cyclohexane-1-carboxylic acid |
19481-05-1 | 2.5g |
$2347.0 | 2023-09-05 | ||
| Enamine | EN300-313310-5.0g |
4-hydroxy-4-(propan-2-yl)cyclohexane-1-carboxylic acid |
19481-05-1 | 5.0g |
$2976.0 | 2023-02-26 | ||
| Enamine | EN300-313310-10.0g |
4-hydroxy-4-(propan-2-yl)cyclohexane-1-carboxylic acid |
19481-05-1 | 10.0g |
$3742.0 | 2023-02-26 | ||
| Enamine | EN300-313310-1g |
4-hydroxy-4-(propan-2-yl)cyclohexane-1-carboxylic acid |
19481-05-1 | 1g |
$1133.0 | 2023-09-05 | ||
| Enamine | EN300-313310-5g |
4-hydroxy-4-(propan-2-yl)cyclohexane-1-carboxylic acid |
19481-05-1 | 5g |
$2976.0 | 2023-09-05 | ||
| Enamine | EN300-313310-10g |
4-hydroxy-4-(propan-2-yl)cyclohexane-1-carboxylic acid |
19481-05-1 | 10g |
$3742.0 | 2023-09-05 |
4-hydroxy-4-(propan-2-yl)cyclohexane-1-carboxylic acid Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 4-hydroxy-4-(propan-2-yl)cyclohexane-1-carboxylic acid
Introduction to 4-hydroxy-4-(propan-2-yl)cyclohexane-1-carboxylic acid (CAS No. 19481-05-1)
4-hydroxy-4-(propan-2-yl)cyclohexane-1-carboxylic acid, identified by the Chemical Abstracts Service registry number 19481-05-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a cyclohexane core substituted with a hydroxyl group and an isopropyl chain, has garnered attention due to its structural versatility and potential biological activities. The presence of both polar and non-polar functional groups makes it a valuable scaffold for drug design and synthetic chemistry applications.
The compound's structure consists of a cyclohexane ring at its core, which is a common motif in many biologically active molecules. The hydroxyl group at the 4-position introduces polarity, enhancing solubility in polar solvents while maintaining interactions with biological targets. Additionally, the isopropyl substituent at the 4-position adds steric bulk, influencing both the compound's conformational preferences and its interactions with enzymes or receptors.
In recent years, there has been growing interest in cyclohexane derivatives as pharmacophores due to their ability to mimic natural products and exhibit diverse biological functions. The specific arrangement of functional groups in 4-hydroxy-4-(propan-2-yl)cyclohexane-1-carboxylic acid makes it a promising candidate for further investigation in medicinal chemistry. Researchers have explored its potential as an intermediate in synthesizing more complex molecules, particularly those aimed at modulating enzyme activity or binding to specific biological targets.
One of the most compelling aspects of this compound is its potential role in developing novel therapeutic agents. The hydroxyl group can participate in hydrogen bonding, a critical interaction for many drug-receptor complexes. Meanwhile, the isopropyl group can serve as a hydrophobic anchor, facilitating binding to lipid-rich environments within cells. This balance of polar and non-polar features makes it an attractive candidate for further exploration in drug discovery programs.
Recent studies have highlighted the importance of functionalized cyclohexanes in medicinal chemistry. For instance, derivatives of cyclohexane have been shown to exhibit anti-inflammatory, analgesic, and even anticancer properties. The structural motif of 4-hydroxy-4-(propan-2-yl)cyclohexane-1-carboxylic acid aligns well with these findings, suggesting that it may possess similar bioactivities or serve as a precursor for compounds with enhanced therapeutic potential.
The synthesis of 4-hydroxy-4-(propan-2-yl)cyclohexane-1-carboxylic acid has been optimized through various methodologies, including catalytic hydrogenation, esterification reactions, and ring-closing metathesis. These synthetic routes not only highlight the compound's synthetic accessibility but also demonstrate its utility as a building block for more complex molecules. Advances in synthetic techniques have enabled researchers to modify its structure systematically, allowing for the exploration of different functional groups and their impact on biological activity.
In addition to its pharmaceutical applications, 4-hydroxy-4-(propan-2-yl)cyclohexane-1-carboxylic acid has shown promise in materials science and industrial chemistry. Its unique structural features make it a candidate for developing new polymers or additives that enhance material properties such as flexibility or thermal stability. Furthermore, its ability to participate in various chemical reactions underscores its versatility as a chemical intermediate.
The compound's behavior in biological systems has been studied through computational modeling and experimental assays. Molecular dynamics simulations have provided insights into how 4-hydroxy-4-(propan-2-yl)cyclohexane-1-carboxylic acid interacts with biological targets at the molecular level. These studies have revealed that the hydroxyl group plays a crucial role in stabilizing interactions with proteins or enzymes, while the isopropyl group influences binding orientation and affinity.
Experimental investigations have further validated these findings by measuring binding affinities and assessing biological activities. Initial studies suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes or receptors involved in metabolic pathways or signal transduction cascades. Such findings open up new avenues for developing drugs targeting these pathways.
The future prospects of 4-hydroxy-4-(propan-2-yl)cyclohexane-1-carboxylic acid are promising, with ongoing research focusing on expanding its applications across multiple domains. Efforts are underway to develop novel synthetic routes that improve yield and scalability while reducing environmental impact. Additionally, collaborations between academia and industry are expected to accelerate the translation of laboratory discoveries into commercial products.
In conclusion, 4-hydroxy-4-(propan -2 - yl ) cyc lo hex ane - 1 - car box ylic ac id ( CAS No . 19 481 - 0 5 - 1 ) represents a fascinating molecule with significant potential in pharmaceuticals , materials science , and industrial chemistry . Its unique structural features , coupled with recent advances in synthetic methodologies and computational biology , position it as a valuable asset for researchers seeking innovative solutions across multiple scientific disciplines .
19481-05-1 (4-hydroxy-4-(propan-2-yl)cyclohexane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)